(2Z)-N-Acetyl-8-ethoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide
(2Z)-N-Acetyl-8-ethoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide
Brand Name:
Vulcanchem
CAS No.:
313234-37-6
VCID:
VC0444719
InChI:
InChI=1S/C21H20N2O4/c1-4-26-18-7-5-6-15-12-17(20(25)22-14(3)24)21(27-19(15)18)23-16-10-8-13(2)9-11-16/h5-12H,4H2,1-3H3,(H,22,24,25)
SMILES:
CCOC1=CC=CC2=C1OC(=NC3=CC=C(C=C3)C)C(=C2)C(=O)NC(=O)C
Molecular Formula:
C21H20N2O4
Molecular Weight:
364.4g/mol
(2Z)-N-Acetyl-8-ethoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide
CAS No.: 313234-37-6
Main Products
VCID: VC0444719
Molecular Formula: C21H20N2O4
Molecular Weight: 364.4g/mol
CAS No. | 313234-37-6 |
---|---|
Product Name | (2Z)-N-Acetyl-8-ethoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide |
Molecular Formula | C21H20N2O4 |
Molecular Weight | 364.4g/mol |
IUPAC Name | N-acetyl-8-ethoxy-2-(4-methylphenyl)iminochromene-3-carboxamide |
Standard InChI | InChI=1S/C21H20N2O4/c1-4-26-18-7-5-6-15-12-17(20(25)22-14(3)24)21(27-19(15)18)23-16-10-8-13(2)9-11-16/h5-12H,4H2,1-3H3,(H,22,24,25) |
Standard InChIKey | WCKPDLWDXINOQK-UHFFFAOYSA-N |
SMILES | CCOC1=CC=CC2=C1OC(=NC3=CC=C(C=C3)C)C(=C2)C(=O)NC(=O)C |
Canonical SMILES | CCOC1=CC=CC2=C1OC(=NC3=CC=C(C=C3)C)C(=C2)C(=O)NC(=O)C |
PubChem Compound | 997913 |
Last Modified | Nov 11 2021 |
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